Cas no 5398-04-9 (2-(4-methylphenyl)butan-2-ol)

2-(4-methylphenyl)butan-2-ol structure
2-(4-methylphenyl)butan-2-ol structure
Product Name:2-(4-methylphenyl)butan-2-ol
CAS No:5398-04-9
MF:C11H16O
MW:164.244143486023
MDL:MFCD01111256
CID:1586357
PubChem ID:220982
Update Time:2025-04-21

2-(4-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(4-methylphenyl)butan-2-ol
    • -
    • starbld0029321
    • 2-(4-Methylphenyl)-2-butanol
    • 5398-04-9
    • 2-(p-Tolyl)butan-2-ol
    • NSC4562
    • SCHEMBL11246058
    • AKOS004905940
    • NSC-4562
    • DTXSID40277870
    • MDL: MFCD01111256
    • Inchi: 1S/C11H16O/c1-4-11(3,12)10-7-5-9(2)6-8-10/h5-8,12H,4H2,1-3H3
    • InChI Key: OSMIIEJACABGAC-UHFFFAOYSA-N
    • SMILES: OC(C)(C1C=CC(C)=CC=1)CC

Computed Properties

  • Exact Mass: 164.12018
  • Monoisotopic Mass: 164.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.966
  • Boiling Point: 220.1°C at 760 mmHg
  • Flash Point: 104.8°C
  • Refractive Index: 1.512
  • PSA: 20.23
  • LogP: 2.61250

2-(4-methylphenyl)butan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB429957-1 g
2-(4-Methylphenyl)-2-butanol
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€479.60 2023-04-23
abcr
AB429957-5 g
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€1,373.40 2023-04-23
abcr
AB429957-1g
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€1555.10 2025-04-18
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